Cas no 124251-89-4 (Pregn-4-en-18-al,6,11,21-trihydroxy-3,20-dioxo-, (6b,11b)- (9CI))

• Product Name: Pregn-4-en-18-al,6,11,21-trihydroxy-3,20-dioxo-, (6b,11b)- (9CI)
• CAS No: 124251-89-4
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 214644
• PubChem ID: 130140
• Update Time: 2025-04-19

Pregn-4-en-18-al,6,11,21-trihydroxy-3,20-dioxo-, (6b,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-18-al,6,11,21-trihydroxy-3,20-dioxo-, (6b,11b)- (9CI)
• (8S,9S,10R,11S,13S,14S,17R)-6,11-dihydroxy-17-(2-hydroxyethyl)-10-methyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-13-carbaldehyde
• 6-hydroxyaldosterone
• (11beta)-6,11,21-trihydroxy-3-oxopregn-4-en-18-al
• 6beta-Hydroxyaldosterone
• 6,11,21-Trihydroxy-3-oxopregn-4-en-18-al
• DTXSID10924763
• 124251-89-4

• Inchi： 1S/C21H30O5/c1-20-6-4-13(24)8-16(20)17(25)9-14-15-3-2-12(5-7-22)21(15,11-23)10-18(26)19(14)20/h8,11-12,14-15,17-19,22,25-26H,2-7,9-10H2,1H3/t12-,14+,15+,17?,18+,19-,20+,21+/m1/s1
• InChI Key： VKFQBXSZDPCGGC-RRUQBFNBSA-N
• SMILES： O[C@H]1C[C@]2(C=O)[C@@H](CCO)CC[C@H]2[C@@H]2CC(C3=CC(CC[C@]3(C)[C@H]21)=O)O

Computed Properties

• Exact Mass: 362.2094
• Monoisotopic Mass: 362.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83